Cas no 2680723-96-8 (benzyl N-(2,6-dichloro-3-nitropyridin-4-yl)carbamate)

• Product Name: benzyl N-(2,6-dichloro-3-nitropyridin-4-yl)carbamate
• CAS No: 2680723-96-8
• MF: C₁₃H₉Cl₂N₃O₄
• MW: 342.134260892868
• CID: 5626955
• PubChem ID: 165924734
• Update Time: 2023-09-08

benzyl N-(2,6-dichloro-3-nitropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680723-96-8
• benzyl N-(2,6-dichloro-3-nitropyridin-4-yl)carbamate
• EN300-28297318

• Inchi： 1S/C13H9Cl2N3O4/c14-10-6-9(11(18(20)21)12(15)17-10)16-13(19)22-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,16,17,19)
• InChI Key： LGJOCLMIUSRJPT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(N=1)Cl)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.9970112g/mol
• Monoisotopic Mass: 340.9970112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97Ų